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Compound of Interest

Compound Name: AB 3217-A

Cat. No.: B1664283 Get Quote

Despite its identification as a potent anti-mite agent, the precise mechanism of action for AB
3217-A remains largely undefined in publicly available scientific literature. This technical

overview synthesizes the current knowledge surrounding AB 3217-A, highlighting its origins,

chemical nature, and reported biological activity, while also underscoring the significant gaps in

understanding its molecular function.

Executive Summary
AB 3217-A is a novel substance isolated from the fermentation broth of Streptomyces

platensis.[1] It has demonstrated significant activity against the two-spotted spider mite,

Tetranychus urticae.[1][2] While its chemical structure has been elucidated, detailed studies on

its mechanism of action, molecular targets, and associated signaling pathways are not

described in the available literature. This document outlines the known information and

identifies areas where further research is critically needed to understand its biological function.

Physicochemical Properties and Structure
AB 3217-A possesses a unique and complex chemical structure. Its molecular formula has

been determined as C17H23NO7.[1] Spectroscopic and X-ray crystallographic analyses have

revealed a novel structure where deacetylanisomycin and beta-D-xylofuranose are linked

through both a glycosidic and an ether bond, forming a distinctive nine-membered ring.[1]
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Identifier Value

Name AB 3217-A

Molecular Formula C17H23NO7

Structure

A unique nine-membered ring formed by the

linkage of deacetylanisomycin and beta-D-

xylofuranose.[1]

CAS Number 139158-99-9

Biological Activity: Acaricidal Properties
The primary reported biological activity of AB 3217-A is its potent effect against mites.[3]

Specifically, it has shown "marked activity" against Tetranychus urticae, a common agricultural

pest.[1] However, the quantitative aspects of this activity, such as the LC50 (lethal

concentration, 50%) or other dose-response data, are not detailed in the accessible research.

Mechanism of Action: An Unresolved Question
The core of AB 3217-A's functionality—its mechanism of action—remains to be elucidated.

The available scientific literature does not specify the molecular target or the signaling

pathways that are modulated by this compound to exert its anti-mite effects. Without this

fundamental information, a detailed understanding of how AB 3217-A functions at a cellular

and molecular level is not possible.

Due to the absence of information on the signaling pathways, a diagrammatic representation

cannot be generated.

Experimental Protocols: Foundational
Methodologies
The initial discovery and characterization of AB 3217-A involved standard microbiology and

analytical chemistry techniques.

Isolation and Purification
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AB 3217-A was isolated from the fermentation broth of a Streptomyces platensis strain found

in a soil sample from Nagano Prefecture, Japan.[1] The purification process involved a multi-

step chromatographic approach:[1]

Amberlite IR120B column chromatography

Diaion HP-20 column chromatography

CM-Sephadex C-25 column chromatography

Structural Determination
The chemical structure of AB 3217-A was determined using a combination of the following

analytical methods:[1]

Elemental Analysis

Mass Spectrometry (MS)

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

X-ray Crystallographic Analysis

Acaricidal Activity Assay
While the specific parameters are not detailed, the anti-mite activity was confirmed against

Tetranychus urticae.[1] A standard experimental workflow for such an assay would likely involve

the following steps:
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Preparation

Application

Incubation & Observation

Data Analysis

Culture Tetranychus urticae Population

Apply Compound Dilutions to Leaf Discs

Prepare Serial Dilutions of AB 3217-A

Introduce Mites to Treated Leaf Discs

Incubate Under Controlled Conditions

Assess Mite Mortality at Set Time Points

Calculate LC50 and Other Relevant Metrics

Click to download full resolution via product page

A generalized workflow for assessing acaricidal activity.

Conclusion and Future Directions
AB 3217-A stands as a molecule of interest due to its demonstrated anti-mite properties and

unique chemical structure. However, a significant knowledge gap exists regarding its
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mechanism of action. To fully understand and potentially exploit this compound for agricultural

or other applications, future research should prioritize:

Target identification studies to determine the specific protein or cellular component with

which AB 3217-A interacts.

In-depth cellular assays to investigate the downstream effects of this interaction on key

signaling pathways within the target organism.

Quantitative structure-activity relationship (QSAR) studies to explore how modifications to its

structure affect its biological activity.

Without such foundational research, the development of AB 3217-A as a practical agent

remains speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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